N-(2-amino-4-methylphenyl)methanesulfonamide
Overview
Description
“N-(2-amino-4-methylphenyl)methanesulfonamide” is an organic compound with the molecular formula C8H12N2O2S . It has a molecular weight of 200.26 .
Synthesis Analysis
Sulfonamides, including “N-(2-amino-4-methylphenyl)methanesulfonamide”, can be synthesized in the laboratory in many ways. The classic approach entails the reaction of sulfonyl chlorides with an amine .Molecular Structure Analysis
The InChI code for “N-(2-amino-4-methylphenyl)methanesulfonamide” is 1S/C8H12N2O2S/c1-6-3-4-8(7(9)5-6)10-13(2,11)12/h3-5,10H,9H2,1-2H3 .Chemical Reactions Analysis
Sulfonamides undergo a variety of acid-base reactions. The N-H bond can be deprotonated. The alkylsulfonamides can be deprotonated at carbon. Arylsulfonamides undergo ortho-lithiation .Scientific Research Applications
Molecular and Structural Studies
Density Functional Theory (DFT) Analysis : A DFT-based computational study focused on molecular conformation, NMR chemical shifts, and vibrational transitions of N-(2-methylphenyl)methanesulfonamide and its derivatives. This research provides insights into the molecular structure and characteristics of similar compounds (Karabacak, Cinar, & Kurt, 2010).
Crystal Structure Analysis : Structural studies of various nimesulidetriazole derivatives, including N-(2-phenoxy-4-(4-phenyl-1H-1,2,3-triazol-1-yl)phenyl)methanesulfonamide, have been conducted using X-ray powder diffraction. These studies are crucial for understanding the molecular assembly and intermolecular interactions in these compounds (Dey et al., 2015).
Nuclear Magnetic Resonance (NMR) Spectroscopy : The use of NMR spectroscopy for structural characterization of methanesulfonamide derivatives, including N-(4-methylsulfonamido-3-phenoxyphenyl)-9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboximide, provides valuable data on the molecular structure and properties of these compounds (Kankanala et al., 2011).
Biochemical and Biophysical Research
- Drug Metabolism Studies : Research on the biocatalysis of drug metabolism has been conducted using N-(2-amino-4-methylphenyl)methanesulfonamide derivatives. This includes the preparation of mammalian metabolites of certain compounds using microbial-based systems, which is essential for understanding drug metabolism and interactions (Zmijewski et al., 2006).
Chemical Synthesis and Reactivity
Synthesis of Ionic Liquids : Research on the solvent-free aminolysis of epoxides by 2-picolylamine, a key step in the synthesis of ionic liquids, has incorporated methanesulfonamide derivatives. These studies contribute to the development of environmentally friendly methods for producing ionic liquids (Fringuelli et al., 2004).
Synthesis of Novel Thioureas : The synthesis of novel thioureas derived from N-(4-nitro-2-phenoxyphenyl)-methanesulfonamide has been explored, contributing to the development of new antiviral and anticancer agents (Karakuş et al., 2009).
Safety And Hazards
properties
IUPAC Name |
N-(2-amino-4-methylphenyl)methanesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S/c1-6-3-4-8(7(9)5-6)10-13(2,11)12/h3-5,10H,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRHIXKWGACEUIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NS(=O)(=O)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-amino-4-methylphenyl)methanesulfonamide | |
CAS RN |
71173-42-7 |
Source
|
| Record name | N-(2-amino-4-methylphenyl)methanesulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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